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Compound of Interest

Compound Name: Fucosyllactose

Cat. No.: B1628111 Get Quote

For researchers and scientists engaged in drug development and other laboratory-based

disciplines, the proper handling and disposal of chemical compounds is a cornerstone of

operational safety and environmental responsibility. This guide provides essential, step-by-step

procedures for the safe disposal of fucosyllactose, ensuring compliance and fostering a

secure research environment.

Fucosyllactose is a non-hazardous substance, which simplifies its disposal process.[1]

However, adherence to established laboratory protocols and local regulations remains

paramount.

Key Safety and Handling Information
To facilitate a quick assessment of fucosyllactose's safety profile, the following table

summarizes its key characteristics.
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Characteristic Description

Hazard Category Non-hazardous[1]

Health Hazards
No acute irritation or toxic effects have been

shown in acute and chronic toxicology tests.[1]

Environmental Hazards

No specific environmental hazards are noted. It

is advised to handle the product with good

working practices and prevent its dispersion into

the environment.[1]

Flammability Non-flammable and non-explosive[1]

Primary Exposure Routes Inhalation, Ingestion, Skin/Eye contact[1]

Step-by-Step Disposal Protocol
This protocol outlines the recommended procedure for the disposal of fucosyllactose in a

laboratory setting.

1. Assessment of Waste:

Confirm that the waste material is primarily fucosyllactose.

If mixed with other substances, evaluate the hazards of all components to determine the

appropriate disposal route.

2. Small Quantities (Typical Laboratory Scale):

For minor spills or residual amounts, clean the affected area with detergent and water until

the product is completely removed.[1]

The resulting aqueous solution can typically be disposed of down the drain, in accordance

with local wastewater regulations.

3. Bulk Quantities:
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While fucosyllactose is not classified as hazardous waste, it is prudent to consult your

institution's environmental health and safety (EHS) department for guidance on the disposal

of larger quantities.[1]

One suggested method for disposal is to dissolve or mix the fucosyllactose with a

combustible solvent and incinerate it in a chemical incinerator equipped with an afterburner

and exhaust air.[2]

Always ensure that any disposal method complies with all applicable local, state, and federal

regulations.[2]

4. Personal Protective Equipment (PPE):

When handling fucosyllactose for disposal, it is recommended to wear standard laboratory

PPE, including clean latex gloves and eye protection, to avoid splashing into the eyes.[1]

No special body protection is required under normal handling conditions.[1]

5. Documentation:

Maintain records of the disposal of fucosyllactose in your laboratory's chemical inventory or

waste disposal logs, as per your institution's policies.

Fucosyllactose Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

fucosyllactose.
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Caption: Fucosyllactose Disposal Decision Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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